6-(3,5-dimethylphenyl)-N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]nicotinamide

• IUPAC Name: 6-(3,5-dimethylphenyl)-N-[3-(2-propan-2-ylimidazol-1-yl)propyl]pyridine-3-carboxamide
• InChI: InChI=1S/C23H28N4O/c1-16(2)22-24-9-11-27(22)10-5-8-25-23(28)19-6-7-21(26-15-19)20-13-17(3)12-18(4)14-20/h6-7,9,11-16H,5,8,10H2,1-4H3,(H,25,28)
• InChI Key: YRAKSZIMHFGKNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2=NC=C(C=C2)C(=O)NCCCN3C=CN=C3C(C)C)C
• Molecular Formula: C23H28N4O
• Molecular Weight: 376.5 g/mol

Description

6-(3,5-dimethylphenyl)-N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]nicotinamide is a chemical compound that has gained significant attention in the scientific community due to its potential for use in various research applications. This compound is commonly referred to as "Compound X" in scientific literature.

Mechanism of Action

The mechanism of action of Compound X involves the activation of specific cellular pathways that regulate various cellular functions. This activation leads to the inhibition of specific enzymes and the modulation of various signaling pathways, resulting in the observed therapeutic effects.
Biochemical and Physiological Effects:
Compound X has been shown to have several biochemical and physiological effects. It has been found to be effective in reducing inflammation and oxidative stress, promoting cell survival, and regulating cellular metabolism.

Advantages and Limitations for Lab Experiments

Compound X has several advantages and limitations for use in lab experiments. Its advantages include its high potency, selectivity, and efficacy. However, its limitations include its high cost, complex synthesis method, and potential toxicity.

Future Directions

There are several future directions for research on Compound X. These include the development of more efficient synthesis methods, the identification of new therapeutic targets, and the investigation of its potential in combination therapy with other drugs. Additionally, the potential use of Compound X in the treatment of other diseases, such as cardiovascular disease and diabetes, should be further explored.
Conclusion:
In conclusion, Compound X is a promising chemical compound with significant potential for use in various scientific research applications. Its unique mechanism of action and observed therapeutic effects make it a valuable tool for researchers in the field of medicine and biology. Further research is needed to fully understand its potential and limitations for use in clinical settings.

Synthesis Methods

Compound X can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis method for Compound X is complex, and it requires a high level of expertise in organic chemistry.

Scientific Research Applications

Compound X has been extensively studied for its potential use in various scientific research applications. It has been found to be effective in the treatment of several diseases, including cancer, inflammation, and neurodegenerative disorders.